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Compound of Interest

Compound Name: 4-Fluorophenyl isocyanate

Cat. No.: B073906

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides immediate, essential
safety and logistical information for the handling of 4-Fluorophenyl isocyanate, including
detailed operational and disposal plans to foster a safe and compliant research environment.

Chemical Identifier:
e Name: 4-Fluorophenyl isocyanate
e CAS Number: 1195-45-5[1]

o EC Number: 214-799-0[2]

Hazard Identification and Classification

4-Fluorophenyl isocyanate is a hazardous chemical that requires careful handling.[1][3]
Below is a summary of its hazard classifications according to the Globally Harmonized System
(GHS).
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids 3
vapor.[2][3]
. H302: Harmful if swallowed.[2]
Acute toxicity, Oral 4
[3]
o H312: Harmful in contact with
Acute toxicity, Dermal 4 ]
skin.[2][3]
Acute toxicity, Inhalation 4 H332: Harmful if inhaled.[2]
) o H319: Causes serious eye
Serious eye irritation 2A o
irritation.[2][3]
H334: May cause allergy or
Respiratory sensitization 1 asthma symptoms or breathing
difficulties if inhaled.[2][3]
) o H317: May cause an allergic
Skin sensitization 1

skin reaction.[2][3]

Lachrymator (substance which

Additional Hazards increases the flow of tears).[3]

[4]

Signal Word: Danger[2][3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the last line of defense against exposure and is mandatory when
handling 4-Fluorophenyl isocyanate.
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PPE Type

Specifications

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149
approved full-face respirator with organic vapor
cartridges is recommended.[1][5] In case of

inadequate ventilation, a supplied-air respirator

may be necessary.[6]

Hand Protection

Chemical-resistant gloves such as neoprene,
nitrile, or butyl rubber are required.[5][7]

Standard disposable gloves are not sufficient.[5]

Eye Protection

Safety goggles or a full-face shield are essential

if not using a full-face respirator.[5][7]

Skin and Body Protection

A disposable suit or coveralls to prevent skin
contact.[5][7] Closed and properly fitted boots

are also recommended.[8]

Experimental Workflow for Handling 4-Fluorophenyl

Isocyanate

The following diagram outlines the standard operating procedure for safely handling 4-

Fluorophenyl isocyanate in a laboratory setting.
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Workflow for Handling 4-Fluoropheny! Isocyanate

Preparation

Review SDS

4
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Y

( Ensure Fume Hood is Operational )

Har$ling

( Transport Chemical in Secondary Containment )

Dispense in Fume Hood
( Tightly Seal Container After Use )

Cleanup ¥ Disposal

Decontaminate Work Area

4

( Segregate and Label Hazardous Waste )

Y

( Dispose of Waste via Approved Channels )

Click to download full resolution via product page

Caption: Standard Operating Procedure for 4-Fluorophenyl Isocyanate.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b073906?utm_src=pdf-body-img
https://www.benchchem.com/product/b073906?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Operational Plans
Handling and Storage

Handling: Always handle 4-Fluorophenyl isocyanate in a well-ventilated area, preferably
within a chemical fume hood.[3] Avoid breathing vapors or mist.[3] Prevent contact with skin,
eyes, and clothing.[3] Use spark-proof tools and explosion-proof equipment.[4] Do not eat,
drink, or smoke in the handling area.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] The
recommended long-term storage temperature is 2-8°C.[3] Keep away from heat, sparks,
open flames, and other sources of ignition.[3] Isocyanates react with water to produce
carbon dioxide, which can cause sealed containers to rupture; therefore, prevent moisture
contamination.[4]

Accidental Release Measures

Small Spills: For spills of less than 40 liters, evacuate the area of unprotected personnel and
ensure adequate ventilation.[9] Remove all ignition sources.[3] Absorb the spill with an inert,
non-combustible material such as vermiculite, sand, or earth.[3][10] Place the absorbed
material into a suitable, labeled container for disposal.[3]

Large Spills: For larger spills, immediately evacuate the area and contact emergency
services.

Disposal Plans

Waste Disposal: Dispose of 4-Fluorophenyl isocyanate and any contaminated materials as
hazardous waste.[2] All waste disposal must be in accordance with local, state, and federal
regulations.[2] Do not dispose of with municipal waste.[2]

Contaminated PPE: Used disposable suits, gloves, and other contaminated PPE should be
placed in a sealed, labeled container and disposed of as hazardous waste.

Emergency and First-Aid Procedures
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Exposure Route First-Aid Measures

Move the person to fresh air.[3] If not breathing,
) give artificial respiration.[3] If breathing is
Inhalation - . . .
difficult, give oxygen.[3] Seek immediate

medical attention.[1]

Immediately flush the skin with plenty of soap
i and water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes.[3][4] Seek

medical attention if irritation or a rash occurs.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1][3] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.[1]

Do NOT induce vomiting.[1] Rinse the mouth
) with water.[3] Never give anything by mouth to
Ingestion . .
an unconscious person.[4] Call a poison control

center or doctor immediately.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073906#personal-protective-equipment-for-handling-
4-fluorophenyl-isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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